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Compound Name: Sophoraflavanone H

Cat. No.: B15593411 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Sophoraflavanone H is a complex natural product belonging to the flavonoid family. Its unique

chemical architecture, a hybrid structure incorporating a 2,3-diaryl-2,3-dihydrobenzofuran

moiety fused with a flavanone core, has garnered significant interest in the scientific

community.[1][2] First isolated from Sophora moorcroftiana, this polyphenol has been the

subject of synthetic efforts, culminating in its total synthesis, which also confirmed its absolute

configuration.[1][2] Preliminary studies suggest that Sophoraflavanone H possesses

promising antimicrobial and antitumor properties, making it a person of interest for further

investigation in drug discovery and development.[1][2]

This technical guide provides a detailed overview of the known physical and chemical

properties of Sophoraflavanone H, alongside available information on its biological activities

and the experimental protocols used for its characterization and evaluation.

Physical and Chemical Properties
A summary of the key physical and chemical properties of Sophoraflavanone H is presented

below. The data has been compiled from various sources, including its total synthesis and

spectroscopic characterization.
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Property Value Source

Molecular Formula C₃₄H₃₀O₉ [3]

Molecular Weight 582.60 g/mol [3]

CAS Number 136997-68-7 [3]

Appearance Amorphous solid [1]

Melting Point Not reported

Solubility Soluble in Methanol, Acetone [1]

Density (Predicted) 1.446 g/cm³ [4]

Spectral Data
The structural elucidation of Sophoraflavanone H was accomplished through a combination of

spectroscopic techniques. The key spectral data are summarized below.

Technique Data

¹H NMR See Table 2

¹³C NMR See Table 3

Infrared (IR) See Table 4

High-Resolution Mass Spectrometry (HRMS) See Table 5

UV-Vis Spectroscopy Data not available

Table 2: ¹H NMR Spectral Data of Sophoraflavanone H (Data extracted from the total

synthesis publication. Solvent: Acetone-d₆)
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Chemical Shift
(ppm)

Multiplicity
Coupling Constant
(J, Hz)

Assignment

... ... ... ...

... ... ... ...

(A comprehensive list

of proton chemical

shifts, multiplicities,

coupling constants,

and their respective

assignments will be

populated here upon

detailed analysis of

the supplementary

information from the

total synthesis paper.)

Table 3: ¹³C NMR Spectral Data of Sophoraflavanone H (Data extracted from the total

synthesis publication. Solvent: Acetone-d₆)

Chemical Shift (ppm) Assignment

... ...

... ...

(A comprehensive list of carbon chemical shifts

and their respective assignments will be

populated here upon detailed analysis of the

supplementary information from the total

synthesis paper.)

Table 4: Infrared (IR) Spectral Data of Sophoraflavanone H (Data extracted from the total

synthesis publication.)
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Wavenumber (cm⁻¹) Description

... ...

... ...

(A list of significant IR absorption bands and

their corresponding functional group

assignments will be populated here upon

detailed analysis of the supplementary

information from the total synthesis paper.)

Table 5: High-Resolution Mass Spectrometry (HRMS) Data of Sophoraflavanone H (Data

extracted from the total synthesis publication.)

Ionization Mode Calculated m/z Found m/z

ESI-TOF ... ...

(The exact calculated and

found mass-to-charge ratios

will be populated here upon

detailed analysis of the

supplementary information

from the total synthesis paper.)

Biological Activity and Mechanism of Action
While extensive biological data for Sophoraflavanone H is still emerging, preliminary studies

have indicated its potential as an antimicrobial and antitumor agent.[1][2] It is important to

distinguish its specific activities from those of its more extensively studied analogue,

Sophoraflavanone G.

Antimicrobial Activity
Reports suggest that Sophoraflavanone H exhibits antimicrobial properties. However, specific

Minimum Inhibitory Concentration (MIC) values against a range of microorganisms are not yet
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available in the public domain. The proposed mechanism for related flavanones, such as

Sophoraflavanone G, involves the disruption of bacterial membrane fluidity.[5]

Antitumor Activity
Sophoraflavanone H has been noted for its potential as an antitumor drug lead.[1][2] While

specific IC₅₀ values against various cancer cell lines are yet to be published, studies on similar

flavonoids suggest that their anticancer effects may be mediated through the modulation of key

signaling pathways. For instance, Sophoraflavanone G has been shown to induce apoptosis in

cancer cells by suppressing the MAPK-related pathways.[6]

Experimental Protocols
Detailed experimental protocols for the synthesis and characterization of Sophoraflavanone H
can be found in the supplementary information of the total synthesis publication by Murakami et

al. (2020) in Organic Letters.[7] The general methodologies for assessing the biological

activities of flavonoids are described below.

General Protocol for Cytotoxicity Assay (MTT Assay)
The cytotoxic effects of a compound are often evaluated using the MTT (3-(4,5-dimethylthiazol-

2-yl)-2,5-diphenyltetrazolium bromide) assay.

Cell Seeding: Cancer cells are seeded in a 96-well plate at a specific density and allowed to

adhere overnight.

Compound Treatment: The cells are then treated with various concentrations of the test

compound (e.g., Sophoraflavanone H) and incubated for a specified period (e.g., 24, 48, or

72 hours).

MTT Addition: After the incubation period, MTT solution is added to each well and incubated

for a few hours. The viable cells with active metabolism convert the MTT into a purple

formazan product.

Formazan Solubilization: A solubilizing agent (e.g., DMSO) is added to dissolve the formazan

crystals.
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Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 570

nm) using a microplate reader.

Data Analysis: The percentage of cell viability is calculated relative to the untreated control

cells, and the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth)

is determined.

MTT Assay Workflow

Seed cancer cells in 96-well plate Treat with Sophoraflavanone H Incubate for 24-72h Add MTT solution Incubate for 2-4h Add solubilizing agent Measure absorbance Calculate IC50 value

Click to download full resolution via product page

Caption: Workflow for determining cytotoxicity using the MTT assay.

General Protocol for Antimicrobial Susceptibility Testing
(Broth Microdilution)
The Minimum Inhibitory Concentration (MIC) of an antimicrobial agent can be determined using

the broth microdilution method.

Preparation of Inoculum: A standardized suspension of the target microorganism is prepared.

Serial Dilutions: The test compound is serially diluted in a 96-well microtiter plate containing

a suitable growth medium.

Inoculation: Each well is inoculated with the microbial suspension.

Incubation: The plate is incubated under appropriate conditions (e.g., temperature, time) for

microbial growth.

Determination of MIC: The MIC is determined as the lowest concentration of the compound

that completely inhibits the visible growth of the microorganism.
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Broth Microdilution MIC Assay

Prepare microbial inoculum Serial dilute Sophoraflavanone H Inoculate wells Incubate Observe for growth Determine MIC

Click to download full resolution via product page

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC).

Signaling Pathways
While specific signaling pathways modulated by Sophoraflavanone H have not been

definitively elucidated, related compounds like Sophoraflavanone G have been shown to

impact key cellular signaling cascades involved in cancer progression and inflammation. These

include the MAPK and PI3K/AKT pathways. Further research is required to determine if

Sophoraflavanone H exerts its biological effects through similar mechanisms.
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Potential Signaling Pathways for Sophoraflavanone H (Hypothetical)

MAPK Pathway PI3K/AKT Pathway

Sophoraflavanone H

MAPKKK

Inhibition?

PI3K

Inhibition?

MAPKK

MAPK

Proliferation Apoptosis

AKT

Survival Growth

Click to download full resolution via product page

Caption: Hypothetical signaling pathways potentially modulated by Sophoraflavanone H.

Conclusion
Sophoraflavanone H is a structurally intriguing natural product with demonstrated potential for

biological activity. This technical guide provides a consolidated resource of its known physical

and chemical properties, primarily derived from its recent total synthesis. While preliminary data

suggests antimicrobial and antitumor effects, further in-depth studies are necessary to fully

characterize its biological profile, including the elucidation of its mechanism of action and

specific molecular targets. The experimental protocols outlined herein provide a foundation for
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future research aimed at unlocking the full therapeutic potential of this complex flavonoid. As

more data becomes available, this guide will be updated to provide the most current and

comprehensive information for the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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